Cas no 91912-46-8 (2-(Carboxymethyl)-5-oxotetrahydrofuran-2-carboxylic acid)

2-(Carboxymethyl)-5-oxotetrahydrofuran-2-carboxylic acid Properties

Names and Identifiers

• 2-Furanacetic acid,2-carboxytetrahydro-5-oxo-
• carboxy 2-(5-oxooxolan-2-yl)acetate
• HOMOCITRIC ACID-GAMMA-LACTONE
• HOMOCITRIC ACID-G-LACTONE
• (+/-)-Homocitric acid lactone
• (S)-homocitric acid lactone
• 2-carboxymethyl-5-oxo-tetrahydro-furan-2-carboxylic acid
• Homocitrate lactone
• Homocitronensaeurelacton
• 2-(Carboxymethyl)-5-oxotetrahydrofuran-2-carboxylic acid
• FCH838702
• AK165556
• 2-Carboxy-5-oxotetrahydrofuran-2-acetic acid
• 2-(CARBOXYMETHYL)-5-OXOOXOLANE-2-CARBOXYLIC ACID
• CS-0161574
• C77146
• SCHEMBL13589960
• FT-0690478
• A922766
• AKOS006274359
• DS-9022
• MFCD00057274
• 91912-46-8
• DB-313865
• 2-Carboxytetrahydro-5-oxo-2-furanacetic acid
• Homocitric acid-gamma-lactone
• +Expand

• MDL： MFCD00057274
• InChIKey： FMWCVXXCFOTHGM-UHFFFAOYSA-N
• Inchi： 1S/C7H8O6/c8-4(9)3-7(6(11)12)2-1-5(10)13-7/h1-3H2,(H,8,9)(H,11,12)
• SMILES： O1C(C([H])([H])C([H])([H])C1(C(=O)O[H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 188.03200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 188.032088
• Heavy Atom Count: 13
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 101

Experimental Properties

• LogP: -0.37850
• PSA: 100.90000
• Refractive Index: 1.495
• Boiling Point: 431.1°C at 760 mmHg
• Flash Point: 183.7°C
• Density: 1.464